Cas no 53654-12-9 (4-Morpholin-4-yl-piperidine-4-carboxylicacidamide)
4-Morpholin-4-yl-piperidine-4-carboxylicacidamide Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinecarboxamide,4-(4-morpholinyl)-
- 4-Morpholin-4-ylpiperidine-4-amide
- 4-Morpholin-4-yl-piperidine-4-carboxylic acid amide
- 4-morpholinopiperidine-4-carboxamide
- 4-Carbamoyl-4-(morpholin-4-yl)piperidine
- 4-Morpholino-4-piperidincarboxamid
- 4-Morpholinopiperidin-4-carboxamid
- AC1MI3PE
- CTK4J8529
- SBB011282
- SureCN2397318
- SB12993
- EINECS 258-688-5
- 4-(4-Morpholinyl)-4-piperidinecarboxamide, AldrichCPR
- 53654-12-9
- DTXSID20201890
- 4-morpholin-4-ylpiperidine-4-carboxamide
- NS00032803
- CS-0183807
- SCHEMBL2397318
- AKOS000303207
- 4-Morpholin-4-yl-piperidine-4-carboxylic acidamide
- 4-(morpholin-4-yl)piperidine-4-carboxamide
- OEDOITYEASREQH-UHFFFAOYSA-N
- 4-Morpholin-4-yl-piperidine-4-carboxylicacidamide
-
- MDL: MFCD07801137
- Inchi: 1S/C10H19N3O2/c11-9(14)10(1-3-12-4-2-10)13-5-7-15-8-6-13/h12H,1-8H2,(H2,11,14)
- InChI Key: OEDOITYEASREQH-UHFFFAOYSA-N
- SMILES: O1CCN(CC1)C1(C(N)=O)CCNCC1
Computed Properties
- Exact Mass: 213.14787
- Monoisotopic Mass: 213.148
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.6A^2
- XLogP3: -1.3
Experimental Properties
- Density: 1.174
- Boiling Point: 405.4°Cat760mmHg
- Flash Point: 199°C
- Refractive Index: 1.53
- PSA: 67.59
4-Morpholin-4-yl-piperidine-4-carboxylicacidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 020106-500mg |
4-Morpholin-4-yl-piperidine-4-carboxylic acidamide |
53654-12-9 | 500mg |
2957.0CNY | 2021-07-10 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 020106-500mg |
4-Morpholin-4-yl-piperidine-4-carboxylic acidamide |
53654-12-9 | 500mg |
2957CNY | 2021-05-07 | ||
| TRC | M733148-5mg |
4-Morpholin-4-yl-piperidine-4-carboxylicacidamide |
53654-12-9 | 5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M733148-10mg |
4-Morpholin-4-yl-piperidine-4-carboxylicacidamide |
53654-12-9 | 10mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M733148-50mg |
4-Morpholin-4-yl-piperidine-4-carboxylicacidamide |
53654-12-9 | 50mg |
$ 115.00 | 2022-06-03 | ||
| Chemenu | CM521787-1g |
4-Morpholinopiperidine-4-carboxamide |
53654-12-9 | 97% | 1g |
$259 | 2022-09-29 | |
| Chemenu | CM521787-5g |
4-Morpholinopiperidine-4-carboxamide |
53654-12-9 | 97% | 5g |
$770 | 2022-09-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1254477-1g |
4-Morpholinopiperidine-4-carboxamide |
53654-12-9 | 97% | 1g |
¥2698.00 | 2024-05-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1254477-5g |
4-Morpholinopiperidine-4-carboxamide |
53654-12-9 | 97% | 5g |
¥8095.00 | 2024-05-09 |
4-Morpholin-4-yl-piperidine-4-carboxylicacidamide Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 4-Morpholin-4-yl-piperidine-4-carboxylicacidamide
4-Morpholin-4-yl-piperidine-4-carboxylic Acid Amide: A Comprehensive Overview
4-Morpholin-4-yl-piperidine-4-carboxylic acid amide, identified by the CAS number 53654-12-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. Recent advancements in chemical synthesis and bioactivity studies have further highlighted its versatility and importance in modern research.
The molecular structure of 4-Morpholin-4-yl-piperidine-4-carboxylic acid amide comprises a piperidine ring fused with a morpholine moiety, along with a carboxylic acid amide group. This combination of functional groups imparts the compound with distinct chemical properties, including high solubility in polar solvents and the ability to form hydrogen bonds. These characteristics make it an ideal candidate for exploring its role in various biological systems.
Recent studies have focused on the synthesis and characterization of this compound, employing advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. Researchers have demonstrated that the compound can be synthesized efficiently through a multi-step process involving nucleophilic substitution and condensation reactions. The optimization of these synthetic pathways has significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.
In terms of biological activity, 4-Morpholin-4-yl-piperidine-4-carboxylic acid amide has shown promising results in preclinical studies. It has been reported to exhibit moderate inhibitory activity against certain enzymes, such as kinases and proteases, which are implicated in various pathological conditions. Additionally, recent findings suggest that the compound may possess anti-inflammatory properties, making it a potential candidate for treating chronic inflammatory diseases.
The application of this compound extends beyond pharmacology into materials science. Its ability to form stable amide bonds has led to its use as a building block in polymer synthesis. Researchers have explored its potential as a precursor for developing novel polyamides with enhanced mechanical and thermal properties. These materials could find applications in industries ranging from textiles to electronics.
In conclusion, 4-Morpholin-4-yl-piperidine-4-carboxylic acid amide (CAS No. 53654-12-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and biological studies, positions it as a valuable tool in both academic research and industrial development.
53654-12-9 (4-Morpholin-4-yl-piperidine-4-carboxylicacidamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)